Cas no 2137997-34-1 (5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide)
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide
- EN300-1115466
- 2137997-34-1
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- Inchi: 1S/C9H10N6O2S/c1-18(16,17)6-2-14-15(5-6)8-4-12-7(3-13-8)9(10)11/h2-5H,1H3,(H3,10,11)
- InChI Key: HGFHPBFIYYLFFL-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C2C=NC(C(=N)N)=CN=2)C=1)(=O)=O
Computed Properties
- Exact Mass: 266.05859476g/mol
- Monoisotopic Mass: 266.05859476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 136Ų
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1115466-0.05g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1115466-0.1g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1115466-0.25g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1115466-0.5g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1115466-1.0g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1115466-2.5g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1115466-5.0g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1115466-10.0g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1115466-1g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1115466-5g |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide |
2137997-34-1 | 95% | 5g |
$3273.0 | 2023-10-27 |
5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide
5-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Pyrazine-2-Carboximidamide (CAS No: 2137997-34-1)
5-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Pyrazine-2-Carboximidamide (CAS No: 2137997-34-1) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention due to its promising applications in drug discovery and material science. The molecule consists of a pyrazine ring substituted with a carboximidamide group at position 2 and a 4-methanesulfonyl-pyrazole moiety at position 5, making it a structurally complex yet intriguing compound for research.
The synthesis of 5-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Pyrazine-2-Carboximidamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocyclic compounds, which are often challenging to synthesize due to their complex architectures. Researchers have employed both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity of the final product.
One of the most notable aspects of this compound is its potential as a drug candidate. The pyrazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in medicinal chemistry. The methanesulfonyl group attached to the pyrazole ring enhances the compound's stability and bioavailability, which are critical factors in drug design. Recent studies have explored the anti-inflammatory and anti-cancer properties of similar compounds, suggesting that 5-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Pyrazine-2-Carboximidamide may exhibit comparable or even superior biological activity.
In addition to its pharmacological applications, this compound has shown promise in materials science. The pyrazine ring is known for its aromaticity and conjugation properties, which can be exploited in the development of advanced materials such as organic semiconductors and coordination polymers. Researchers have investigated the electronic properties of this compound using computational chemistry techniques, revealing its potential as a building block for functional materials with tailored electronic characteristics.
The CAS No: 2137997-34-1 serves as a unique identifier for this compound in scientific literature and databases, facilitating its identification and referencing in research studies. This numbering system is essential for maintaining consistency and accuracy in chemical nomenclature, particularly for compounds with complex structures like 5-(4-Methanesulfonyl....
Recent advancements in analytical techniques have enabled detailed characterization of this compound at both molecular and atomic levels. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry have provided insights into its three-dimensional structure, stability, and reactivity. These studies are crucial for understanding the compound's behavior in different chemical environments and for designing experiments to explore its applications further.
In conclusion, 5-(4-Methanesulfonyl... (CAS No: 2137997...
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